Cas no 2228571-54-6 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228571-54-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6046914
• PubChem ID: 165835524
• Update Time: 2025-11-05

1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1991596
• 2228571-54-6

• Inchi： 1S/C9H11ClN2O2/c1-12-5-11-7(10)6(12)9(8(13)14)3-2-4-9/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： WVLFUXQIXSJNIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(C(=O)O)CCC2)N(C)C=N1

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid

Research Brief on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS: 2228571-54-6)

1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS: 2228571-54-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and cyclobutane carboxylic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid involves a multi-step process, including the formation of the imidazole ring and subsequent cyclobutane functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for its potential industrial application.

Pharmacological evaluations have revealed that this compound exhibits significant activity against specific biological targets. Preliminary in vitro studies indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting possible applications in treating inflammatory diseases. Additionally, its unique chemical structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance its efficacy and selectivity.

Recent in vivo studies have demonstrated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding its bioavailability and potential side effects. Early results suggest that the compound has favorable pharmacokinetic characteristics, making it a viable candidate for preclinical development.

Future research directions for 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid include further optimization of its pharmacological properties, detailed mechanistic studies, and exploration of its therapeutic potential in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical applications.

In conclusion, 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid represents a promising compound in the field of medicinal chemistry. Its unique structure and pharmacological profile warrant continued investigation, with the potential to address unmet medical needs in various therapeutic areas.